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Compound of Interest

Compound Name: Sodium sulfide

Cat. No.: B031361

For Researchers, Scientists, and Drug Development Professionals

Anhydrous sodium sulfide (Na:S) is a versatile inorganic compound that serves as a potent
reducing agent and a source of sulfide ions in numerous chemical syntheses. Its utility in fields
ranging from organic chemistry to materials science and its relevance in studies involving
hydrogen sulfide (H2S) as a gaseous transmitter make a thorough understanding of its
physicochemical properties essential.[1][2] This guide provides a detailed overview of the core
properties of anhydrous sodium sulfide, experimental protocols for its characterization, and
critical safety information for laboratory professionals.

Core Physicochemical Properties

Anhydrous sodium sulfide is a hygroscopic, colorless solid in its pure form, though
commercial grades often appear yellow to brick-red due to the presence of polysulfide
impurities.[3][4] Its distinct "rotten egg" odor in the presence of moist air is a result of
hydrolysis, which liberates hydrogen sulfide gas.[5][6]

Table 1: Physicochemical Properties of Anhydrous Sodium Sulfide

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b031361?utm_src=pdf-interest
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-sulphide
https://asianpubs.org/index.php/ajchem/article/download/10409/10393
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://jamgroupco.com/sodium-sulfide-properties-uncovered-a-detailed-guide/
https://en.wikipedia.org/wiki/Sodium_sulfide
https://www.sciencemadness.org/smwiki/index.php/Sodium_sulfide
https://www.vedantu.com/chemistry/sodium-sulfide
https://www.benchchem.com/product/b031361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Identifiers

IUPAC Name Disodium sulfide [6]

CAS Number 1313-82-2 [4107]
Chemical Formula NazS 3114171

Physical Properties

Molar Mass 78.0452 g/mol [41051[7]

Colorless to yellow/brick-red
Appearance ) ) [11[3]114]
crystalline solid

Odorless when dry; rotten egg
Odor _ o [4][5][6]
smell in moist air

Density 1.856 g/cm3 [31141[5]

950 - 1180 °C (Discrepancies
] ] exist based on purity and
Melting Point o [LI[41051071e8]
measurement conditions, e.g.,

in vacuo)

. . ~1,176 °C (Decomposition also
Boiling Point [31[5]
reported)

Crystal Structure Antifluorite [3114]

Chemical Properties

pH of Aqueous Solution Strongly alkaline (~10.4) [11[31[6]
Hygroscopic; light-sensitive;

Sensitivity Yroseopie: 19 [AIOIL0]
air-sensitive

Solubility Profile

The solubility of sodium sulfide is dictated by its ionic nature, making it highly soluble in polar
solvents like water and sparingly soluble in most organic solvents.[3][11]
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Table 2: Solubility of Anhydrous Sodium Sulfide in Water

Temperature (°C) Solubility ( g/100 mL)
0 12.4
20 18.6
50 39.0

[1]14](518]

Table 3: Solubility of Anhydrous Sodium Sulfide in Organic Solvents

Solvent Solubility Description References
Alcohols (Methanol, Ethanol) Slightly soluble 3151171191
Diethyl Ether Insoluble [51[719]
Acetone Moderate solubility [11]

] ] Soluble (solubility increases in
N,N-Dimethylformamide (DMF) ) [2]
DMF + water mixtures)

The dissolution in water is a hydrolytic process, yielding a strongly alkaline solution due to the
formation of sodium hydrosulfide and sodium hydroxide.[3][12]

Chemical Reactivity and Stability

Anhydrous sodium sulfide is a reactive compound, primarily functioning as a strong base and
reducing agent. Its key reactions are critical to its application and safe handling.

o Hydrolysis: Reacts with moisture to form sodium hydrosulfide (NaSH) and hydrogen sulfide
(H2S), leading to its characteristic odor and alkalinity.[4][6]

« Reaction with Acids: Rapidly reacts with acids to produce highly toxic and flammable
hydrogen sulfide gas.[4][5]
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o Oxidation: When heated in the presence of oxygen and carbon dioxide, it can oxidize to
sodium carbonate and sulfur dioxide.[4] Oxidation with a strong oxidizing agent like hydrogen
peroxide yields sodium sulfate.[4]

o Reaction with Sulfur: Dissolving elemental sulfur in a sodium sulfide solution forms sodium
polysulfides (NazSx).[4]

Diagram 1: Key Reactions of Anhydrous Sodium Sulfide

Reactants

Anhydrous

Sodium Sulfide (NazS) Acid (H*) H20 (Moisture) Sulfur (Ss) O2 + CO2 (Heat)

Acidification

Sulfuration

H2S Gas NaSH + H2S Polysulfides (Na2Sx) Na2COs + SO2

Click to download full resolution via product page

Caption: Key reaction pathways for anhydrous sodium sulfide.

Experimental Protocols

Industrial Synthesis (Carbothermic Reduction): Industrially, anhydrous sodium sulfide is
produced by the high-temperature reduction of sodium sulfate with a carbonaceous material
like coal.[5][13]
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e Sodium sulfate (Na2S0a) is mixed with pulverized coal in a mass ratio of approximately
100:22.[13]

e The mixture is calcined in a furnace at 800-1100 °C. The reaction is: Na2SOz + 2 C - Naz2S
+ 2 CO2.[5]

e The resulting smelt is cooled and dissolved ("lixiviated") in a dilute alkaline solution.

e The solution is clarified, and the supernatant is concentrated and solidified to yield the final
product.[13]

Laboratory Synthesis (from Elements): A common laboratory-scale synthesis involves the direct
reaction of sodium metal and elemental sulfur.[5]

» In a glovebox under an inert atmosphere, elemental sulfur is reacted with sodium metal in a
1:2 molar ratio.

e The reaction is typically carried out in a solvent such as anhydrous liquid ammonia or dry
tetrahydrofuran (THF) with a naphthalene catalyst.[5]

e The reaction proceeds as: 2 Na + S — NazS.

Preparation of Anhydrous Crystals from Hydrates: High-purity anhydrous crystals can be
prepared from hydrated forms via a controlled two-stage heating process to prevent melting.
[14][15]
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Diagram 2: Workflow for Anhydrous Crystal Preparation

Start:

Polyhydrate Na=S Crystals (e.g., Na2S-9H20)

'

Step 1: First-Stage Heating
Heat at phase transition temp. (~80-90°C)
Under vacuum (< 500 torr)
For = 2 hours

Intermediate Product:
Monohydrate Naz2S Crystals

'

Step 2: Second-Stage Heating
Heat at 90-200°C
Under atmospheric or reduced pressure
For > 2 hours

Final Product:
Anhydrous NazS Crystals (Cubic)

Click to download full resolution via product page

Caption: Experimental workflow for preparing anhydrous sodium sulfide crystals.

The following protocols are adapted from the United States Pharmacopeia (USP) for the
characterization of sodium sulfide.[16]

Identification (Lead Acetate Test):

e In a chemical fume hood, transfer approximately 100 mg of the sample to a test tube.
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Add 10 mL of 3 N hydrochloric acid.

Immediately cover the opening of the test tube with filter paper that has been saturated with
a 0.2 M lead acetate solution.

Positive Result: The formation of a brownish or silvery-black stain (lead sulfide) on the paper
confirms the presence of sulfide.[16]

Assay (lodometric Titration): This method determines the purity of the sodium sulfide sample.

Accurately weigh approximately 275 mg of the sodium sulfide sample and transfer it to a
250-mL beaker.

Dissolve the sample in 30 mL of filtered, degassed water and mix.

While mixing, add 50.0 mL of 0.1 N iodine standard solution. The iodine will oxidize the
sulfide.

Add 2 mL of hydrochloric acid and allow the solution to stand for 15 minutes in a dark place.

Titrate the excess, unreacted iodine with 0.1 N sodium thiosulfate standard solution until the
solution is a pale yellow color.

Add 5 mL of starch indicator solution (TS). The solution should turn blue-black.
Continue the titration with 0.1 N sodium thiosulfate until the blue color disappears.

Perform a blank determination (without the sample) to make any necessary corrections.
Each mL of 0.1 N sodium thiosulfate is equivalent to 12.01 mg of Na2S-9H20.[16]

Safety, Handling, and Storage

Anhydrous sodium sulfide is a hazardous material requiring strict safety protocols. It is
corrosive, toxic, and can be spontaneously flammable.[17][18]

e Hazards:

o Corrosive: As a strong alkali, it can cause severe chemical burns to skin and eyes.[4][5]
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o Toxicity: Contact with acids or moisture releases highly toxic hydrogen sulfide gas, which
can cause respiratory failure.[5][19]

o Flammability: The anhydrous material can heat spontaneously and ignite upon exposure
to moist air.[1][17]

e Handling:

[¢]

Always handle in a well-ventilated area, preferably within a chemical fume hood.[19][20]

[e]

Wear appropriate Personal Protective Equipment (PPE), including heavy-duty nitrile
gloves, a lab coat, and chemical safety goggles with a face shield.[10][17]

[e]

Use non-sparking tools and avoid creating dust.[20]

o

Keep away from all incompatible materials, especially acids and oxidizing agents.[17][20]
o Storage:
o Store in a cool, dry, well-ventilated area away from heat sources.[10][20]

o Keep containers tightly sealed to prevent exposure to moisture and air.[17][20] Corrosion-
resistant containers are recommended.[20]

o Store separately from acids and other incompatible materials.[17]
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Diagram 3: Logical Flow for Safe Handling of Anhydrous NazS
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'
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contaminated materials in a
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]

5. Post-Task Cleanup
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Caption: A logical workflow for the safe handling of anhydrous sodium sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Sodium Sulfide | Na2S | CID 14804 - PubChem [pubchem.ncbi.nlm.nih.gov]
. asianpubs.org [asianpubs.org]

. Sodium Sulfide Properties Uncovered: A Detailed Guide [jamgroupco.com]

. Sodium sulfide - Wikipedia [en.wikipedia.org]

. Sodium sulfide - Sciencemadness Wiki [sciencemadness.org]

. Sodium Sulfide: Structure, Properties, Uses & Safety [vedantu.com]

. midlandsci.com [midlandsci.com]

. Sodium sulfide | 1313-82-2 [chemicalbook.com]

°
© (0] ~ (o)) ()] EEN w N =

. Sodium sulfide, anhydrous, Thermo Scientific Chemicals 5 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]

e 10. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

e 11. What is the solubility of Sodium Sulfide in organic solvents? - Blog [m.damon-chem.com]
e 12. lookchem.com [lookchem.com]

e 13. chembk.com [chembk.com]

e 14. US5071632A - Process for preparing crystals of anhydrous sodium sulfide - Google
Patents [patents.google.com]

» 15. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
e 16. pharmacopeia.cn [pharmacopeia.cn]

e 17. drexel.edu [drexel.edu]

e 18. Sodium sulfide | CAS#:1313-82-2 | Chemsrc [chemsrc.com]

e 19. coherentmarketinsights.com [coherentmarketinsights.com]

e 20. Safety Guidelines for Handling And Storing Sodium Sulfide - Qingdao Hisea Chem Co.,
Ltd. [hiseachem.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b031361?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-sulphide
https://asianpubs.org/index.php/ajchem/article/download/10409/10393
https://jamgroupco.com/sodium-sulfide-properties-uncovered-a-detailed-guide/
https://en.wikipedia.org/wiki/Sodium_sulfide
https://www.sciencemadness.org/smwiki/index.php/Sodium_sulfide
https://www.vedantu.com/chemistry/sodium-sulfide
https://www.midlandsci.com/thermo-scientifictm-chemicals-sodium-sulfide-anhydrous-95.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3429046.htm
https://www.fishersci.com/shop/products/sodium-sulfide-anhydrous-thermo-scientific/AA6512206
https://www.fishersci.com/shop/products/sodium-sulfide-anhydrous-thermo-scientific/AA6512206
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202637/Sodium_sulfide.pdf
https://m.damon-chem.com/blog/what-is-the-solubility-of-sodium-sulfide-in-organic-solvents-117769.html
https://www.lookchem.com/casno1313-82-2.html
https://www.chembk.com/en/chem/Sodium%20sulfide
https://patents.google.com/patent/US5071632A/en
https://patents.google.com/patent/US5071632A/en
https://patentimages.storage.googleapis.com/pdfs/32e474ecdcc67ae6e776/EP0345136A1.pdf
http://www.pharmacopeia.cn/v29240/usp29nf24s0_m77410.html
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0026_-_sodium_sulfide.ashx?la=en
https://www.chemsrc.com/en/cas/1313-82-2_830300.html
https://www.coherentmarketinsights.com/blog/environmental-impact-and-safety-considerations-in-sodium-sulfide-handling-689
https://www.hiseachem.com/Safety-Guidelines-for-Handling-And-Storing-Sodium-Sulfide-id46436806.html
https://www.hiseachem.com/Safety-Guidelines-for-Handling-And-Storing-Sodium-Sulfide-id46436806.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of Anhydrous Sodium Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031361#physicochemical-properties-of-anhydrous-
sodium-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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